N-[3-(4-fluorophenyl)-3-(furan-2-yl)propyl]-N-[(4-methoxyphenyl)methyl]propanamide
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Overview
Description
N-[3-(4-fluorophenyl)-3-(furan-2-yl)propyl]-N-[(4-methoxyphenyl)methyl]propanamide is a complex organic compound that features a combination of fluorophenyl, furan, and methoxyphenyl groups
Preparation Methods
The synthesis of N-[3-(4-fluorophenyl)-3-(furan-2-yl)propyl]-N-[(4-methoxyphenyl)methyl]propanamide typically involves multiple steps. One common synthetic route includes the following steps:
N-arylation of pyrazolone: This step uses copper (I) iodide as a catalyst to form an intermediate amine.
Coupling with 3-(4-fluorophenyl)propionic acid: The intermediate amine is then coupled with 3-(4-fluorophenyl)propionic acid using HATU (a coupling reagent).
Deprotection of Boc group: The final step involves deprotecting the Boc group using HCl in 1,4-dioxane.
Chemical Reactions Analysis
N-[3-(4-fluorophenyl)-3-(furan-2-yl)propyl]-N-[(4-methoxyphenyl)methyl]propanamide can undergo various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).
Scientific Research Applications
N-[3-(4-fluorophenyl)-3-(furan-2-yl)propyl]-N-[(4-methoxyphenyl)methyl]propanamide has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of N-[3-(4-fluorophenyl)-3-(furan-2-yl)propyl]-N-[(4-methoxyphenyl)methyl]propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
N-[3-(4-fluorophenyl)-3-(furan-2-yl)propyl]-N-[(4-methoxyphenyl)methyl]propanamide can be compared with other similar compounds, such as:
Indole derivatives: These compounds also contain aromatic rings and have diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties.
Spirocyclic amides: These compounds have a spirocyclic structure and are used in various fields, including chiral medicine and biological pesticides.
The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.
Properties
Molecular Formula |
C24H26FNO3 |
---|---|
Molecular Weight |
395.5 g/mol |
IUPAC Name |
N-[3-(4-fluorophenyl)-3-(furan-2-yl)propyl]-N-[(4-methoxyphenyl)methyl]propanamide |
InChI |
InChI=1S/C24H26FNO3/c1-3-24(27)26(17-18-6-12-21(28-2)13-7-18)15-14-22(23-5-4-16-29-23)19-8-10-20(25)11-9-19/h4-13,16,22H,3,14-15,17H2,1-2H3 |
InChI Key |
OGCGXNDCFLBNLI-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)N(CCC(C1=CC=C(C=C1)F)C2=CC=CO2)CC3=CC=C(C=C3)OC |
Origin of Product |
United States |
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